(R)-2-methyl-N-[(1S)-spiro[indane-2,4'-piperidine]-1-yl]propane-2-sulfinamide

• IUPAC Name: (R)-2-methyl-N-[(1S)-spiro[1,3-dihydroindene-2,4'-piperidine]-1-yl]propane-2-sulfinamide
• InChI: InChI=1S/C17H26N2OS/c1-16(2,3)21(20)19-15-14-7-5-4-6-13(14)12-17(15)8-10-18-11-9-17/h4-7,15,18-19H,8-12H2,1-3H3/t15-,21-/m1/s1
• InChI Key: WJMSINQARSIDBW-QVKFZJNVSA-N
• Canonical SMILES: CC(C)(C)S(=O)NC1C2=CC=CC=C2CC13CCNCC3
• Isomeric SMILES: CC(C)(C)[S@@](=O)N[C@@H]1C2=CC=CC=C2CC13CCNCC3
• Molecular Formula: C17H26N2OS
• Molecular Weight: 306.5 g/mol

Description

“tert-Butanesulfinamide” is an organosulfur compound and a member of the class of sulfinamides. Both enantiomeric forms are commercially available and are used in asymmetric synthesis as chiral auxiliaries, often as chiral ammonia equivalents for the synthesis of amines.

Synthesis Analysis

Enantiopure “tert-butanesulfinamide” can be prepared by enantioselective oxidation of inexpensive di-tert-butyl disulfide to the thiosulfinate followed by disulfide bond cleavage by lithium amide.

Chemical Reactions Analysis

Condensation with ketones and aldehydes yields the corresponding N-tert-butanesulfinyl aldimines and ketimines. These intermediates are more resistant to hydrolysis than other imines but more reactive towards nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of “tert-Butanesulfinamide” include a white to off-white crystalline solid appearance and a melting point of 102 to 105 °C.

Mechanism of Action

The stereogenic sulfur center of sulfonimidates can act as viable chiral templates that can be employed in asymmetric syntheses.

Future Directions

Sulfonimidates have been utilized as precursors for polymers, sulfoximine and sulfonimidamide drug candidates and as alkyl transfer reagents.